![molecular formula C6H7KN2O2 B2499294 Potassium;3,5-dimethylimidazole-4-carboxylate CAS No. 2248291-02-1](/img/structure/B2499294.png)
Potassium;3,5-dimethylimidazole-4-carboxylate
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Overview
Description
Potassium;3,5-dimethylimidazole-4-carboxylate, also known as KDMIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. KDMIC is a potassium salt of 3,5-dimethylimidazole-4-carboxylic acid and is known for its unique properties that make it a useful tool in different scientific applications.
Scientific Research Applications
Potassium in Agriculture and Plant Growth
Future Research on Potassium in Agriculture : This review outlines the future research needs for potassium in agriculture, emphasizing its role in soil and plant physiology, crop nutrition, and mitigating stress situations. The article discusses the concept of potassium availability in soils, its critical role in plant physiological processes, and the emerging understanding of potassium's role in biotic and abiotic stress situations. It also highlights the importance of disseminating scientific knowledge on potassium for practical agricultural use (Römheld & Kirkby, 2010).
Potassium Solubilizing Microorganisms (KSMs) : KSMs play a vital role in converting insoluble forms of potassium in the soil to forms available for plant growth. This review emphasizes the significance of KSMs in agriculture, their mechanisms, and the potential for enhancing crop yield through their application (Meena, Maurya, & Verma, 2014).
Potassium and Plant Stress Resistance : Discusses potassium's crucial role in plant growth, metabolic functions, stress tolerance, and efficient agriculture. The review highlights recent progress in understanding potassium's role in root growth, development, and specific plant responses to potassium shortage (Šustr, Soukup, & Tylová, 2019).
Mechanism of Action
Target of Action
Potassium;3,5-dimethylimidazole-4-carboxylate, also known as potassium 1,4-dimethyl-1H-imidazole-5-carboxylate, is a complex compound that contains both potassium and an imidazole derivativeIt’s known that imidazole derivatives possess various biological activities . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some imidazole derivatives have been reported to inhibit certain enzymes, while others may interact with cell receptors .
Biochemical Pathways
Imidazole derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities . These can range from antiviral, anti-inflammatory, and anticancer activities to anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Given the diverse biological activities of imidazole derivatives, it’s likely that this compound could have a wide range of effects at the molecular and cellular levels .
properties
IUPAC Name |
potassium;3,5-dimethylimidazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2.K/c1-4-5(6(9)10)8(2)3-7-4;/h3H,1-2H3,(H,9,10);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRELMSZJXNKPLY-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C=N1)C)C(=O)[O-].[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7KN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2248291-02-1 |
Source
|
Record name | potassium 1,4-dimethyl-1H-imidazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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